1-Chloro-4-hydrazinyl-5,6,7,8-tetrahydrophthalazine

• CAS RN: 66597-78-2
• Molecular Formula: C8H11ClN4
• Molecular Weight: 198.65 g/mol
• IUPAC Name: (4-chloro-5,6,7,8-tetrahydrophthalazin-1-yl)hydrazine
• InChI: InChI=1S/C8H11ClN4/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7/h1-4,10H2,(H,11,13)
• InChI Key: ZBLLDDHCACSORX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN=C2Cl)NN

Description

1-Chloro-4-hydrazinyl-5,6,7,8-tetrahydrophthalazine is a useful research compound. Its molecular formula is C8H11ClN4 and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1,4-dichloro-5,6,7,8-tetrahydrophthalazine (406 mg, 2.0 mmol) in 2 mL THF was added hydrazine (704 uL, 704 mm, 12 mmol) and the mixture heated at 60° C. for 5.5 hours. To the mixture was added 3 mL of water and 10 mL EtOAc. The resulting suspension was filtered, washed with water (3×5 mL) and concentrated to provide Compound 29A as a pale tan powder (222 mg, 56%). LC/MS (m/z)=199.7 (M+H)+.